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Compound of Interest

Compound Name: 2-Aminoadamantan-1-ol

Cat. No.: B091063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of 2-
aminoadamantan-1-ol and its isomers. While direct experimental data for 2-
aminoadamantan-1-ol is not readily available in public chemical databases, its fundamental
molecular properties can be confidently inferred from its known isomers, 3-aminoadamantan-1-
ol and 4-aminoadamantan-1-ol.

Molecular Formula and Weight

The chemical structure of adamantane provides a rigid, tricyclic scaffold. When substituted with
an amino (-NHz) and a hydroxyl (-OH) group, the resulting isomers of aminoadamantanol are
expected to share the same molecular formula and, consequently, the same molecular weight.

Data for the known isomers, 3-aminoadamantan-1-ol and 4-aminoadamantan-1-ol, confirms
this principle. Both compounds have a molecular formula of C10H17NO and a molecular weight
of approximately 167.25 g/mol .[1][2][3][4] Based on the principles of chemical isomerism, 2-
aminoadamantan-1-ol will have the same molecular formula and molecular weight.

Table 1. Molecular Properties of Aminoadamantan-1-ol Isomers
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Compound Name Molecular Formula Molecular Weight ( g/mol )
2-Aminoadamantan-1-ol

) C10H17NO 167.25

(inferred)

3-Aminoadamantan-1-ol C10H17NO 167.25[1][3][4]
4-Aminoadamantan-1-ol C10H17NO 167.25[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of adamantane
derivatives can be complex. The synthesis of related compounds often involves multi-step
processes. For instance, the preparation of 2-adamantanol and 2-adamantanone can be
achieved from 1-adamantanol using various acid catalysts. Similarly, methods for the synthesis
of adamantan-2-one through the oxidation of adamantane have been documented.

While a specific, validated protocol for the synthesis of 2-aminoadamantan-1-ol is not
provided in the search results, a logical synthetic pathway can be conceptualized.

Logical Workflow for the Potential Synthesis of 2-Aminoadamantan-1-ol
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Caption: A conceptual workflow for the synthesis of 2-aminoadamantan-1-ol.

This document serves as a foundational guide to the molecular properties of 2-
aminoadamantan-1-ol for research and development purposes. For detailed experimental
procedures, researchers should consult peer-reviewed synthetic chemistry literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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